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Compound of Interest

Compound Name: Triphenyltin chloride-d15

Cat. No.: B032067 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the applications of Triphenyltin
chloride-d15 (TPTC-d15), a deuterated analogue of the organotin compound Triphenyltin

chloride (TPTC). While the primary utility of TPTC-d15 lies in its role as a robust internal

standard for the quantitative analysis of organotin compounds, this guide also explores the

toxicological profile of the parent compound, TPTC, to provide context for its analytical

monitoring and to highlight potential research applications for its isotopically labeled form.

Core Application: Isotope Dilution Mass
Spectrometry
Triphenyltin chloride-d15 is predominantly used as an internal standard in isotope dilution

mass spectrometry (ID-MS) for the precise quantification of TPTC and other organotin

compounds in various matrices. The key advantage of using a stable isotope-labeled standard

is its chemical and physical similarity to the analyte of interest, which allows it to mimic the

analyte's behavior during sample preparation and analysis, correcting for matrix effects and

variations in instrument response.[1][2][3]
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The following sections outline common methodologies for the analysis of organotin compounds

using TPTC-d15 as an internal standard.

1.1. Sample Preparation for GC-MS Analysis

A frequent method for preparing samples for Gas Chromatography-Mass Spectrometry (GC-

MS) involves derivatization to increase the volatility of the organotin compounds.

Matrix: Toy materials, water, soil, sediment.[4][5][6]

Protocol:

Extraction: The sample is typically extracted with an organic solvent. For solid samples,

this may involve sonication.

Internal Standard Spiking: A known amount of Triphenyltin chloride-d15 solution (e.g., in

methanol) is added to the sample extract.[4]

Derivatization (Ethylation): The organotin chlorides are converted to their more volatile

ethylated analogues by adding a derivatizing agent, commonly a 2% solution of sodium

tetraethylborate (NaBEt₄) in water or an appropriate buffer.[4][6][7] The pH is often

adjusted to around 4.7-5 with an acetate buffer to facilitate the reaction.[4][7]

Phase Separation: The derivatized compounds are then extracted into an organic solvent

like hexane.[4][5] The mixture is vortexed for approximately 30 minutes, followed by

centrifugation to ensure complete phase separation.[4]

Analysis: The organic layer containing the ethylated derivatives is collected for GC-MS

analysis.[4]

1.2. Sample Preparation for LC-MS/MS Analysis

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) can often analyze organotin

compounds without derivatization, simplifying sample preparation.

Matrix: Surface water, soil.[8][9]

Protocol for Water Samples:
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pH Adjustment: The pH of the water sample (e.g., 100 mL) is adjusted to approximately

9.0.[9]

Internal Standard Spiking: A known amount of Triphenyltin chloride-d15 is added.

Solid Phase Extraction (SPE): The sample is passed through an SPE cartridge (e.g., C18).

[9]

Elution: The organotins are eluted from the cartridge with a solvent such as methanol

containing acetic acid.[9]

Analysis: The eluate is then ready for LC-MS/MS analysis.[9]

Protocol for Soil Samples (QuEChERS Method):

Extraction: A soil sample (e.g., 10 g) is extracted with acidified acetonitrile.[9]

Internal Standard Spiking: TPTC-d15 is added during the extraction step.

Clean-up (dSPE): A dispersive solid-phase extraction (dSPE) clean-up step with C18

sorbent is performed.[9]

Analysis: The final extract is analyzed by LC-MS/MS.[9]

Data Presentation: Analytical Method Performance
The use of TPTC-d15 as an internal standard allows for the development of highly sensitive

and accurate analytical methods. The following table summarizes typical performance data

from validated methods.
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Parameter
GC-MS (Toy
Materials)[4]

LC-MS/MS (Surface
Water)[9]

LC-MS/MS (Soil)[9]

Limit of Quantification

(LOQ)
Not Specified 0.1 µg L⁻¹ 10 µg kg⁻¹

Recovery (%) Not Specified 86 - 107% 72 - 87%

Relative Standard

Deviation (RSD)
Not Specified 3 - 8% 3 - 8%

Toxicological Profile of Triphenyltin Chloride (TPTC)
Understanding the toxicity of the parent compound, TPTC, is crucial for interpreting the

significance of its presence in environmental and biological samples. TPTC is known to be an

endocrine disruptor and exhibits immunotoxic and neurotoxic effects.[10][11][12] While studies

specifically utilizing TPTC-d15 to probe these mechanisms are not readily available, the

deuterated form is an invaluable tool for accurately assessing exposure to this toxicant.

Endocrine Disruption
TPTC interferes with the endocrine system, primarily by affecting steroid hormone metabolism

and signaling.[10][13] It has been shown to act as an agonist for nuclear receptors like the

peroxisome proliferator-activated receptor-gamma (PPARγ) and the retinoid X receptor (RXR).

[13][14]
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TPTC as an agonist for the RXR-PPARγ pathway.[13][14]
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Immunotoxicity
TPTC has been demonstrated to be immunotoxic, primarily affecting T-cell dependent immune

responses. Studies in mice have shown that TPTC administration leads to a reduction in the

weight of the thymus and spleen and inhibits the production of effector T-cells.[15]
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Workflow of TPTC-induced immunotoxicity in mice.[15]

Neurotoxicity
TPTC is also a known neurotoxicant. It can act as an excitatory neurotoxin by altering the

function of voltage-dependent ion channels in neurons. Specifically, it has been shown to
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increase the peak amplitude of sodium currents (INa) while reducing potassium currents (IA

and IKD), leading to increased neuronal excitability.[12][16]
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Mechanism of TPTC-induced neurotoxicity.[16]

Future Directions and Research Potential
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While the primary role of Triphenyltin chloride-d15 is as an analytical standard, its utility could

be expanded. The stable isotope label makes it an ideal tracer for pharmacokinetic and

metabolic studies. Researchers could use TPTC-d15 to:

Investigate the absorption, distribution, metabolism, and excretion (ADME) of TPTC in

various biological systems.

Trace the metabolic fate of TPTC and identify its breakdown products.

Quantify the binding of TPTC to specific receptors or proteins involved in its toxic

mechanisms.

Such studies would provide a more detailed understanding of the toxicokinetics of this

important environmental contaminant and could aid in the development of more accurate risk

assessments.

Conclusion
Triphenyltin chloride-d15 is an essential tool for the accurate and reliable quantification of

organotin compounds in a wide range of matrices. Its application as an internal standard in GC-

MS and LC-MS/MS methods is well-established and critical for monitoring environmental and

food safety. Furthermore, the extensive toxicological data available for the parent compound,

TPTC, underscores the importance of this monitoring. The potential for TPTC-d15 to be used in

more advanced research, such as pharmacokinetic studies, remains a promising area for future

investigation, which could significantly enhance our understanding of the environmental and

health risks posed by organotin compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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